Cas no 2228745-92-2 (1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
• CAS No: 2228745-92-2
• MF: C₇H₈BrF₂NS
• MW: 256.110926628113
• CID: 6407255
• PubChem ID: 165971603
• Update Time: 2025-05-22

1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
• EN300-1956794
• 2228745-92-2

• Inchi： 1S/C7H8BrF2NS/c1-3-2-4(8)6(12-3)5(11)7(9)10/h2,5,7H,11H2,1H3
• InChI Key： KDNNRKUDJRTSHF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C(C(F)F)N

Computed Properties

• Exact Mass: 254.95289g/mol
• Monoisotopic Mass: 254.95289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine

Research Brief on 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine (CAS: 2228745-92-2)

1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine (CAS: 2228745-92-2) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiophene and difluoroethylamine moieties, has shown promising potential in various therapeutic applications, particularly in the development of targeted small-molecule inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug discovery efforts.

The synthesis of 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine involves a multi-step process that leverages modern organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and fluorination strategies. The compound's structural features, such as the bromo-substituted thiophene ring and the difluoroethylamine group, contribute to its reactivity and binding affinity towards biological targets. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies.

Pharmacological evaluations of 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine have revealed its potential as a modulator of key enzymatic pathways. In vitro studies demonstrate its inhibitory activity against specific kinases and proteases, which are implicated in various disease states, including cancer and inflammatory disorders. The compound's selectivity and potency are currently under investigation, with preliminary data suggesting a favorable pharmacokinetic profile. These findings underscore its potential as a lead compound for the development of novel therapeutics.

Mechanistic studies have provided insights into the molecular interactions of 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine with its biological targets. Structural analyses, including X-ray crystallography and molecular docking simulations, have elucidated the binding modes and key residues involved in its activity. These studies highlight the compound's ability to induce conformational changes in target proteins, thereby modulating their function. Such detailed mechanistic understanding is critical for optimizing its therapeutic efficacy and minimizing off-target effects.

In conclusion, 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine (CAS: 2228745-92-2) represents a promising scaffold for drug discovery, with demonstrated potential in targeting disease-relevant pathways. Ongoing research aims to further explore its therapeutic applications, optimize its pharmacological properties, and advance its development towards clinical trials. This compound exemplifies the intersection of synthetic chemistry and biological research, offering new avenues for addressing unmet medical needs.